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Compound of Interest

Compound Name: CellTracker Red CMTPX

Cat. No.: B12398355

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of CellTracker Red CMTPX,
a vital fluorescent probe for monitoring cell movement, location, and proliferation. This
document detalils its spectral properties, chemical characteristics, and a thorough methodology
for its application in various research contexts.

Core Properties and Specifications

CellTracker Red CMTPX is a cell-permeable fluorescent dye designed for long-term cell
tracking. Its unique properties ensure stable, non-toxic labeling, allowing for multi-generational
studies. The dye is well-retained in living cells for at least 72 hours and its fluorescence is
maintained after fixation and permeabilization, making it compatible with immunocytochemistry
and other downstream applications.[1][2][3]
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Property Value Reference
Excitation Maximum (EX) 577 nm [1][4]
Emission Maximum (Em) 602 nm [1][4]

Alternate Excitation/Emission

586 nm /614 nm

(516171

Molecular Weight 686.3 g/mol [2][4]
Solubility DMSO [2]
Recommended Working

0.5-25uM [2]4]

Concentration

Mechanism of Action

CellTracker Red CMTPX freely passes through the cell membrane. Once inside the cell, its

chloromethyl group reacts with thiol groups on intracellular proteins and glutathione, a reaction

mediated by glutathione S-transferase.[1][4] This covalent binding results in a cell-impermeant

fluorescent product that is well-retained within the cell. The fluorescence of CellTracker Red

CMTPX is activated upon this binding and does not require enzymatic cleavage.[4][8] This

mechanism ensures that the dye is passed to daughter cells but not transferred to adjacent

cells in a population.[1][4]
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Caption: Mechanism of CellTracker Red CMTPX Action.

Experimental Protocols

The following protocols provide a general guideline for the use of CellTracker Red CMTPX.
Optimal conditions may vary depending on the cell type and experimental design.

Stock Solution Preparation

 Allow the vial of CellTracker Red CMTPX to warm to room temperature before opening.

o To prepare a 2 mM stock solution, dissolve 50 ug of CellTracker Red CMTPX in 36 pL of
anhydrous dimethyl sulfoxide (DMSO).[2]

» Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

« Store the stock solution at -20°C, protected from light and moisture.[2]
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Cell Staining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CellTracker Red CMTPX: A Technical Guide for Cellular
Tracking]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12398355#celltracker-red-cmtpx-fluorescence-
spectrum-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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